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Compound of Interest

Compound Name: Disperse Red 153

Cat. No.: B13743713 Get Quote

A comprehensive review of available data indicates that Disperse Red 153, a monoazo dye

primarily used in the textile industry, is not a standard or validated stain for biological

microscopy. Extensive searches of scientific literature and commercial databases reveal a

significant lack of established protocols, quantitative performance data, and specific

applications for its use in cellular imaging.

While the textile industry utilizes Disperse Red 153 for its dyeing properties on synthetic fibers,

its utility as a fluorescent probe or biological stain has not been documented.[1][2][3]

Researchers and drug development professionals should exercise caution and note that the

information typically required for selecting and applying a biological stain—such as excitation

and emission spectra, quantum yield, photostability, and cellular toxicity—is not available for

Disperse Red 153.

Chemical and Physical Properties
A summary of the known properties of Disperse Red 153 is presented below. It is important to

note that these data are from its application as a textile dye and not in a biological context.
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Property Value Reference

Chemical Name C.I. Disperse Red 153 [2]

CAS Number 78564-87-1 [4]

Molecular Formula C18H15Cl2N5S [5]

Molecular Weight 404.32 g/mol [5]

Appearance Deep red powder [6]

Solubility
Soluble in acetone, chloroform,

DMF
[6]

Water Solubility 87 μg/L at 20°C [4]

Toxicological Profile
It is crucial to highlight the potential toxicological concerns associated with azo dyes. Studies

on related "Disperse Red" compounds, such as Disperse Red 1 and Disperse Red 13, have

indicated potential for cytotoxicity and genotoxicity.[7][8][9] The toxic effects of some azo dyes

are attributed to the reduction of the azo bond, which can produce harmful aromatic amines.[7]

Given these findings, the use of Disperse Red 153 in live-cell imaging or other biological

applications would require rigorous toxicological assessment.

Lack of Application Data in Microscopy
No peer-reviewed articles or technical datasheets were found that describe the use of

Disperse Red 153 for staining cells or tissues. Key quantitative data required for fluorescence

microscopy, such as:

Excitation and Emission Spectra: Essential for selecting appropriate filters and laser lines.

Quantum Yield: A measure of the efficiency of fluorescence.

Photostability: The dye's resistance to fading upon exposure to light.

Cellular Permeability and Localization: Information on whether the dye can enter cells and

where it accumulates.
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are entirely absent from the available literature. While one supplier, MedChemExpress, lists

Disperse Red 153 under the category of "Fluorescent Dye," this claim is not substantiated with

any supporting data or publications.[10][11]

Experimental Protocols: Not Available
Due to the lack of any documented use of Disperse Red 153 in biological microscopy, it is not

possible to provide detailed experimental protocols. The development of such a protocol would

necessitate extensive primary research to determine basic parameters such as optimal staining

concentration, incubation time, buffer composition, and imaging conditions.

Conclusion and Recommendations
Based on the current body of scientific and technical information, Disperse Red 153 is not a

recommended or validated stain for biological microscopy. The absence of fundamental data

on its fluorescent properties, cellular interactions, and potential toxicity makes its application in

research, and particularly in drug development, highly inadvisable.

Researchers seeking red fluorescent probes for biological imaging are advised to select from a

wide array of well-characterized and commercially available stains with established protocols

and proven performance. Examples of such stains include those from the rhodamine, cyanine

(e.g., Cy3, Cy5), and Alexa Fluor families.

For any novel application of a chemical compound in a biological context, a thorough

investigation of its properties and potential hazards is a prerequisite. The logical workflow for

evaluating a new potential stain is outlined below.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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